1-{[1-(difluoromethyl)-3-methyl-1H-pyrazol-4-yl]sulfonyl}-4-(3-methylbenzyl)piperazine

• Molecular Formula: C17H22F2N4O2S
• Molecular Weight: 384.4 g/mol
• IUPAC Name: 1-[1-(difluoromethyl)-3-methylpyrazol-4-yl]sulfonyl-4-[(3-methylphenyl)methyl]piperazine
• InChI: InChI=1S/C17H22F2N4O2S/c1-13-4-3-5-15(10-13)11-21-6-8-22(9-7-21)26(24,25)16-12-23(17(18)19)20-14(16)2/h3-5,10,12,17H,6-9,11H2,1-2H3
• InChI Key: LNMVBOKEYYOHCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCN(CC2)S(=O)(=O)C3=CN(N=C3C)C(F)F

Description

1-{[1-(Difluoromethyl)-3-methyl-1H-pyrazol-4-yl]sulfonyl}-4-(3-methylbenzyl)piperazine: is a chemical compound with the molecular formula .

• It features a piperazine ring functionalized with a sulfonyl group and a difluoromethyl-pyrazole moiety.
• This compound serves as a versatile small molecule scaffold in various research applications.

Preparation Methods

Synthetic Routes: Although specific synthetic routes are not widely documented, researchers can design custom synthetic strategies based on the functional groups present.

Industrial Production: Information on large-scale industrial production methods is limited due to its specialized nature.

Chemical Reactions Analysis

Reactivity: The compound may undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions: